
A Comparative Guide to Proficiency Testing
Schemes for Organophosphate Pesticide

Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Monocrotophos-d6

Cat. No.: B13828459 Get Quote

For researchers, scientists, and drug development professionals engaged in the analysis of

organophosphate pesticides, participation in proficiency testing (PT) schemes is a cornerstone

of quality assurance. These schemes provide an objective assessment of a laboratory's

analytical performance, ensuring the reliability and accuracy of its data. This guide offers a

comprehensive comparison of prominent PT scheme providers for organophosphate pesticide

analysis, detailing their offerings, experimental protocols, and performance evaluation criteria.

Comparison of Proficiency Testing Schemes
The selection of a suitable PT scheme depends on a laboratory's specific needs, including the

matrices of interest, the range of organophosphate analytes to be tested, and the desired

frequency of participation. Below is a comparative summary of leading PT scheme providers.
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Provider
Scheme
Highlights

Matrices
Offered

Indicative
Concentration
Ranges

Frequency &
Pricing (2025-
2026)

Fapas

Wide range of

multi-residue

schemes in food

matrices.

Accredited by

UKAS.

Drinking Water,

Fruits (Apple

Purée),

Vegetables

(Tomato Purée),

Animal Products,

Fats and Oils.

Not explicitly

detailed; analyte

presence and

concentration

vary per round.

Multiple rounds

per year. e.g.,

Organophosphor

us Pesticides in

Drinking Water:

Feb, May, Oct

2026 (£233-

£249).[1]

NSI Lab

Solutions

Offers both

scheduled PTs

and on-demand

"PT Express" for

rapid results.

Accredited by

ISO 17043.

Drinking Water,

Soil/Hazardous

Waste.

e.g., Soil: 100-

1000 µg/kg;

Drinking Water:

2-60 µg/L for

various

pesticides.[2][3]

[4]

Quarterly studies

available (Jan,

Apr, Jul, Oct).

Pricing varies by

scheme.

Qualitycheck

Specializes in

water matrices,

providing

schemes for

natural and

drinking water.

Accredited by

ACCREDIA.

Natural Waters

(groundwater,

surface water).

10 - 500 ng/L for

organophosphor

us pesticides.[5]

Rounds available

in April and

November 2025.

Pricing available

upon login.

AOAC

International

"Pesticide

Residues in

Fruits and

Vegetables

Program"

covering a broad

scope of

pesticides. ISO

Fruits and

Vegetables (e.g.,

Green Beans).

Not explicitly

detailed; varies

per round.

Three shipments

per year.

Participants have

30 days to

submit results.
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17043

accredited.

Test Veritas

"Progetto

Trieste" offers a

variety of food

matrices, often

with guaranteed

presence of

certain analytes.

Accredited by

Accredia.

Infant Formula,

Lettuce, Honey,

Swine Fat, Red

Wine, Dried

Lentils, Wheat

Flour.

Typically < 200

ppb to < 600 ppb

depending on the

matrix and

analyte.

Rounds in March

and October

2025. Prices

around €304 per

participation.

Bipea

Provides multi-

residue

screening in

diverse food and

feed matrices.

Accredited by

COFRAC.

Fruits, Cereals,

Vegetables,

Feed (Soya

Meal).

Spiking range of

0.020 to 0.200

mg/kg for fruits

and vegetables.

Annual programs

with multiple

rounds. e.g.,

Pesticides in

Feed: June 2025

(€346-€405).

Performance Evaluation
The performance of participating laboratories is predominantly evaluated using z-scores, a

statistical measure of how far a single data point is from the mean. The interpretation of z-

scores is generally standardized according to ISO 13528.

A z-score is calculated as:

z = (x - X) / σ

Where:

x is the participant's result

X is the assigned value (often the consensus value from all participants)

σ is the standard deviation for proficiency assessment
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The typical criteria for interpreting z-scores are as follows:

|z| ≤ 2.0: Satisfactory performance

2.0 < |z| < 3.0: Questionable performance (warning signal)

|z| ≥ 3.0: Unsatisfactory performance (action signal)

Laboratories receiving questionable or unsatisfactory results are expected to investigate the

cause of the deviation and implement corrective actions.

Experimental Protocols
While specific instructions are provided with each PT sample, the general workflow for

organophosphate pesticide analysis in food and environmental samples follows a common

pattern. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely

adopted and validated sample preparation technique.

General Experimental Workflow
The following diagram illustrates a typical workflow for the analysis of organophosphate

pesticides from a solid food matrix.

A typical workflow for organophosphate pesticide analysis.

Detailed Methodologies
1. Sample Homogenization: A representative portion of the sample (typically 10-15 g) is

weighed and homogenized to ensure uniformity. For solid samples, this may involve chopping

or blending.

2. QuEChERS Extraction:

Solvent Addition: The homogenized sample is placed in a centrifuge tube, and a specified

volume of acetonitrile (often containing 1% acetic acid) and an internal standard are added.

Shaking: The tube is sealed and shaken vigorously for approximately 1 minute to ensure

thorough mixing and extraction of the pesticides into the solvent.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Salting Out: A mixture of anhydrous magnesium sulfate (MgSO₄) and sodium chloride (NaCl)

is added to the tube. This step induces phase separation between the aqueous and organic

layers. The tube is again vortexed and then centrifuged.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

An aliquot of the upper acetonitrile layer is transferred to a d-SPE tube.

The d-SPE tube contains a sorbent material, such as Primary Secondary Amine (PSA),

which removes interfering matrix components like organic acids, fatty acids, and sugars.

Other sorbents like C18 may be used to remove non-polar interferences, and graphitized

carbon black (GCB) for removing pigments and sterols.

The tube is vortexed and then centrifuged, and the resulting supernatant is ready for

analysis.

4. Instrumental Analysis:

The final extract is analyzed using either Gas Chromatography-Mass Spectrometry (GC-MS)

or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

GC-MS is well-suited for the analysis of volatile and semi-volatile organophosphate

pesticides.

LC-MS/MS is preferred for more polar and thermally labile organophosphates.

The choice of instrument and specific parameters (e.g., column type, temperature program,

ion transitions) will depend on the target analytes and the laboratory's validated methods.

Logical Relationship of Proficiency Testing
The process of participating in a proficiency test follows a structured and logical sequence,

from registration to the implementation of corrective actions, if necessary.
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1. Registration & Scheme Selection

2. Sample Receipt & Handling

3. Sample Analysis

4. Data Submission

5. Receipt of PT Report

6. Performance Evaluation (z-score)

Satisfactory?

Continue Routine Analysis

Yes

7. Root Cause Analysis &
Corrective Action

No

8. Re-evaluation (e.g., PT Express)

Click to download full resolution via product page

The logical flow of the proficiency testing process.
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This cyclical process ensures continuous improvement in a laboratory's analytical capabilities,

fostering confidence in the data generated for research, regulatory compliance, and product

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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